4-(2-(4-(1,1-Dimethylethyl)phenyl)ethoxy)-8-fluoroquinoline

• CAS No.: 124534-14-1
• Molecular Formula: C21H22FNO
• Molecular Weight: 323.4 g/mol
• IUPAC Name: 4-[2-(4-tert-butylphenyl)ethoxy]-8-fluoroquinoline
• InChI: InChI=1S/C21H22FNO/c1-21(2,3)16-9-7-15(8-10-16)12-14-24-19-11-13-23-20-17(19)5-4-6-18(20)22/h4-11,13H,12,14H2,1-3H3
• InChI Key: NIWYIINIOXKATE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)CCOC2=C3C=CC=C(C3=NC=C2)F

Description

4-(2-(4-(1,1-Dimethylethyl)phenyl)ethoxy)-8-fluoroquinoline is a useful research compound. Its molecular formula is C21H22FNO and its molecular weight is 323.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 1.1 g of sodium hydride in 50 mL of DMF was added 4.0 g of 2-[4-(1,1-dimethylethyl)phenyl]ethyl alcohol, and the mixture was stirred for one hour at room temperature. Then 4.0 g of 4-chloro-8fluoroquinoline in 20 mL of DMF were added, and the mixture was stirred at room temperature overnight. Then the mixture was poured into an ice/water mixture, and the solid was collected and recrystallized from ethyl acetate/pentane to give 2.3 g of the title product. Yield 32.4%. M.P. 81°-82° C.